Cas no 19961-73-0 (Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI))

• Product Name: Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI)
• CAS No: 19961-73-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 226709
• PubChem ID: 312453
• Update Time: 2025-04-19

Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI)
• NSC-222552
• [3-(prop-2-enoxycarbonylamino)phenyl] N-methylcarbamate
• NSC222552
• DTXSID50310126
• 19961-73-0

• Inchi： 1S/C12H14N2O4/c1-3-7-17-12(16)14-9-5-4-6-10(8-9)18-11(15)13-2/h3-6,8H,1,7H2,2H3,(H,13,15)(H,14,16)
• InChI Key： HXMYPPHDBVVEBP-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1=CC=CC(=C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 250.09542
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66